[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide

• IUPAC Name: [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]-ethylcyanamide
• InChI: InChI=1S/C10H17N7/c1-6-17(7-11)10-13-8(15(2)3)12-9(14-10)16(4)5/h6H2,1-5H3
• InChI Key: LSAYWPZWLZUUMK-UHFFFAOYSA-N
• Canonical SMILES: CCN(C#N)C1=NC(=NC(=N1)N(C)C)N(C)C
• Molecular Formula: C10H17N7
• Molecular Weight: 235.29 g/mol

Description

[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide, also known as DMC or DMC-ECA, is a chemical compound commonly used in scientific research. It is a versatile reagent that can be used in a variety of chemical reactions, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA is not fully understood, but it is believed to act as a nucleophile in many reactions. It can react with a variety of electrophiles, including carbonyl compounds, epoxides, and halides. [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA can also act as a base, deprotonating acidic compounds to form new bonds.
Biochemical and Physiological Effects:
[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cholinesterase and acetylcholinesterase. It has also been shown to have antitumor activity, inhibiting the growth of various cancer cell lines. Additionally, [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA has been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA in lab experiments is its versatility. It can be used in a wide range of reactions and is relatively easy to synthesize. Additionally, [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA is stable and can be stored for long periods of time without degradation. However, one limitation of using [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA is that it can be toxic and must be handled with care. It can also be difficult to work with due to its low solubility in water.

Future Directions

There are many future directions for research on [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA. One area of interest is the development of new synthetic methods for [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA and its derivatives. Additionally, researchers are interested in exploring the potential of [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Finally, there is interest in exploring the use of [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA in the development of new fluorescent probes and sensors for biological imaging.
Conclusion:
In conclusion, [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA is a versatile reagent that has a wide range of applications in scientific research. Its synthesis method is relatively straightforward, and it can be used in a variety of reactions. [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA has many biochemical and physiological effects, including antitumor and antibacterial activity. Although there are some limitations to using [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA in lab experiments, its versatility and stability make it a valuable tool for researchers. There are many future directions for research on [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA, including the development of new synthetic methods and the exploration of its therapeutic potential.

Synthesis Methods

[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA can be synthesized using a variety of methods, but the most common is the reaction between cyanamide and 4,6-bis(dimethylamino)-1,3,5-triazin-2-yl chloride. The reaction is typically carried out in an organic solvent, such as dichloromethane or acetonitrile, and requires the use of a base, such as triethylamine or sodium hydroxide. The resulting product is a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, where it can be used to introduce the [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA group into molecules. It is also used in the synthesis of various compounds, such as heterocyclic compounds and amino acids. Additionally, [4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]ethylcyanamide-ECA can be used in the preparation of fluorescent probes and sensors for biological imaging.